Cas no 2138110-76-4 (6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138110-76-4
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 6053577
• PubChem ID: 165493381
• Update Time: 2025-07-21

6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• 2138110-76-4
• EN300-1137514

• Inchi： 1S/C11H13F3N2O2/c1-3-16(4-2)8-6-5-7(10(17)18)9(15-8)11(12,13)14/h5-6H,3-4H2,1-2H3,(H,17,18)
• InChI Key： QVWKYVRKBHOPMW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=CC(=N1)N(CC)CC)(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.4Ų

Additional information on 6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 6-(Diethylamino)-2-(Trifluoromethyl)Pyridine-3-Carboxylic Acid (CAS No. 2138110-76-4)

The compound 6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138110-76-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and diethylamino moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid is its role in the development of fluorinated pharmaceuticals. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, which aligns with current trends in precision medicine and targeted drug delivery. The presence of the trifluoromethyl group in this compound contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions.

In addition to pharmaceutical applications, CAS No. 2138110-76-4 is also explored in agrochemical formulations. The pyridine core of this compound serves as a versatile scaffold for designing pesticides and herbicides with improved efficacy and environmental safety. With the global push toward sustainable agriculture, researchers are investigating how fluorinated pyridines can reduce the ecological footprint of crop protection products.

The synthesis and characterization of 6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid involve advanced organic chemistry techniques, such as nucleophilic substitution and catalytic fluorination. These methods are frequently discussed in academic and industrial forums, reflecting the compound's relevance in modern chemical innovation. Analytical tools like NMR spectroscopy and mass spectrometry are essential for verifying its purity and structural integrity.

From a commercial perspective, the demand for CAS No. 2138110-76-4 is driven by its utility in high-value chemical intermediates. Suppliers and manufacturers are focusing on scalable production processes to meet the needs of contract research organizations (CROs) and pharmaceutical developers. Quality control and regulatory compliance are paramount, given the compound's use in sensitive applications.

Another area of interest is the potential of 6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid in material science. Its electronic properties, influenced by the trifluoromethyl group, make it a candidate for developing organic semiconductors and photovoltaic materials. This aligns with the broader industry shift toward renewable energy solutions and green chemistry.

In summary, 6-(diethylamino)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138110-76-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and functional versatility position it as a critical component in ongoing research and industrial innovation. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing global challenges in health and sustainability.